Cas no 1643577-55-2 (5-Bromo-2-chloro-4-(iso-propyl-d7)-pyrimidine)

• Product Name: 5-Bromo-2-chloro-4-(iso-propyl-d7)-pyrimidine
• CAS No: 1643577-55-2
• MF: C₇H₈BrClN₂
• MW: 242.551951408386
• CID: 6810955
• PubChem ID: 133550927
• Update Time: 2025-03-06

5-Bromo-2-chloro-4-(iso-propyl-d7)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1643577-55-2
• CS-18607
• 5-Bromo-2-chloro-4-(iso-propyl-d7)-pyrimidine

• Inchi： 1S/C7H8BrClN2/c1-4(2)6-5(8)3-10-7(9)11-6/h3-4H,1-2H3/i1D3,2D3,4D
• InChI Key： JVKPOOHUYQFTFR-UAVYNJCWSA-N
• SMILES： BrC1=CN=C(N=C1C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])Cl

Computed Properties

• Exact Mass: 240.99988Da
• Monoisotopic Mass: 240.99988Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų